Bromochloroacetonitrile
Bromochloroacetonitrile
Bromochloroacetonitrile is a colorless liquid. (NTP, 1992)
Bromochloroacetonitrile is a nitrile.
Bromochloroacetonitrile is a nitrile.
Brand Name:
Vulcanchem
CAS No.:
83463-62-1
VCID:
VC20807820
InChI:
InChI=1S/C2HBrClN/c3-2(4)1-5/h2H
SMILES:
C(#N)C(Cl)Br
Molecular Formula:
C2HBrClN
Molecular Weight:
154.39 g/mol
Bromochloroacetonitrile
CAS No.: 83463-62-1
Cat. No.: VC20807820
Molecular Formula: C2HBrClN
Molecular Weight: 154.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromochloroacetonitrile is a colorless liquid. (NTP, 1992) Bromochloroacetonitrile is a nitrile. |
|---|---|
| CAS No. | 83463-62-1 |
| Molecular Formula | C2HBrClN |
| Molecular Weight | 154.39 g/mol |
| IUPAC Name | 2-bromo-2-chloroacetonitrile |
| Standard InChI | InChI=1S/C2HBrClN/c3-2(4)1-5/h2H |
| Standard InChI Key | BMWPPNAUMLRKML-UHFFFAOYSA-N |
| SMILES | C(#N)C(Cl)Br |
| Canonical SMILES | C(#N)C(Cl)Br |
| Boiling Point | 138-140 °C |
| Colorform | Liquid |
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